2-[(4-methyl-2-pyrimidinyl)thio]-N-phenylpropanamide

• IUPAC Name: 2-(4-methylpyrimidin-2-yl)sulfanyl-N-phenylpropanamide
• InChI: InChI=1S/C14H15N3OS/c1-10-8-9-15-14(16-10)19-11(2)13(18)17-12-6-4-3-5-7-12/h3-9,11H,1-2H3,(H,17,18)
• InChI Key: YDPJNNGZPSSGHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SC(C)C(=O)NC2=CC=CC=C2
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

2-[(4-methyl-2-pyrimidinyl)thio]-N-phenylpropanamide, commonly known as MPTP, is a synthetic compound that has been extensively studied for its neurotoxic effects on the brain. MPTP is a potent inhibitor of mitochondrial respiration, which results in the selective destruction of dopaminergic neurons in the substantia nigra, leading to the development of Parkinson's disease-like symptoms.

Mechanism of Action

MPTP is converted to MPP+ (1-methyl-4-phenylpyridinium) by the enzyme monoamine oxidase-B (MAO-B) in astrocytes and neurons. MPP+ is then transported into dopaminergic neurons by the dopamine transporter, where it inhibits mitochondrial respiration by binding to complex I of the electron transport chain, leading to ATP depletion and oxidative stress. This results in the selective destruction of dopaminergic neurons in the substantia nigra.
Biochemical and Physiological Effects:
MPTP-induced neurotoxicity results in a range of biochemical and physiological effects, including oxidative stress, mitochondrial dysfunction, and inflammation. These effects contribute to the selective destruction of dopaminergic neurons in the substantia nigra, leading to the development of Parkinson's disease-like symptoms.

Advantages and Limitations for Lab Experiments

MPTP has several advantages as a research tool, including its ability to selectively destroy dopaminergic neurons in the substantia nigra, making it a valuable tool for studying Parkinson's disease. However, there are also limitations to its use, including its neurotoxic effects, which can result in animal welfare concerns and the need for appropriate safety precautions.

Future Directions

Future research on MPTP is likely to focus on developing new treatments for Parkinson's disease and understanding the mechanisms underlying MPTP-induced neurotoxicity. Potential areas of research include developing new drugs that target mitochondrial dysfunction and oxidative stress, identifying novel biomarkers for Parkinson's disease, and developing new animal models that better mimic the disease's pathophysiology. Overall, MPTP remains a valuable research tool for studying Parkinson's disease, and its continued use is likely to lead to new insights into the disease's causes and potential treatments.

Scientific Research Applications

MPTP has been widely used as a research tool to study the mechanisms underlying Parkinson's disease. By selectively destroying dopaminergic neurons in the substantia nigra, MPTP induces Parkinson's disease-like symptoms in animal models, making it a valuable tool for studying the disease's pathophysiology.